ABSTRACTThe main goal of the research was to find out how the profile and content of individual fatty acids changes in Slovak ewe and cow’s lump cheeses (TSG – Traditional Specialty Guaranteed by European Union). Local farmer produced the cheese. We have analyzed 94 samples of cheeses produced during the production season by the GC/FID method. Fatty acids were found in various concentrations. The following fatty acids were present in the highest concentrations in Ewe’s lump cheese: palmitic acid C16:0 (25.67–35.59 g/100 g), oleic acid C18:1 (n-9) (16.26–25.92 g 100 g−1), myristic acid C14:0 (10.15–14.41 g 100 g−1) and and stearic acid C18:0 (7.23–10.95 g 100 g−1); in Cow’s lump cheese palmitic acid C16:0 (29.46–36.94 g/100 g), oleic acid C18:1 (n-9) (18.93–26.54 g 100 g−1), myristic acid C14:0 (10.07–13.26 g 100 g−1 and stearic acid C18:0 (8.13–10.44 g 100 g−1). Significant (p < .005) changes in individual fatty acid concentrations was found over the production season for most fatty acids. Small farmers can learn the technological process of producing TSG products, but it is important to consider particular seasonal changes in the quantity of fat and fatty acids. From a nutritional perspective, high vaccenic acid concentrations are advantageous, whereas high saturated myristic and palmitic acid concentrations are dubious. The results of this research can be used to supplement the national specification of the TSG Slovak traditional Ewe’s lump cheese (Ovčí hrudkový syr – salašnícky).

ABSTRACTThe medicinal use of Salsola tetragona Delile (Amaranthaceae) aerial parts is a longstanding tradition. This study delved into the plant’s potential as an antioxidant, anti-diabetic, and anti-Alzheimer agent. The aerial portion extracted and evaluated four fractions (n-hexane, dichloromethane, ethyl acetate, n-butanol) for their antioxidant activity using DPPH, FRAP, and anti-hemolysis tests, as well as the inhibitory activity of cholinesterase and carbohydrate digesting enzymes. The results showed that the dichloromethane fraction (St.DCM) of S. tetragona had a significant ability to scavenge DPPH• radicals. The ethyl acetate fraction (St.EtOAc) had the best reduction power test activity compared to other solvent fractions. The n-hexane fraction (St.Hex) was most effective in the anti-hemolysis test. The ethyl acetate fraction also had inhibitory activities (p < .05) with IC50 values of 70 ± 1.80 µg/ml for α-glycosidase, equivalent to the n-butanol fraction (St.n-BuOH), which had very significant activity (p < .05) in the α-amylase inhibition test with an IC50 of 64 ± 1.80 µg/ml. The ethyl acetate fraction also had a considerable concentration of total phenolic compounds and flavonoids and exhibited significant (p < .05) inhibitory effects on acetylcholinesterase with an IC50 of 30 ± 0.30 µg/ml. Therefore, the aerial parts of S. tetragona contained high levels of biologically active compounds, making it a potential source for developing new plant-based pharmaceuticals and nutraceuticals to enhance human health.

ABSTRACTDairy waste management to reduce environmental pollution through its utilization in various food and non-food products is a major concern of the dairy industry. Whey and buttermilk are regarded as the major waste materials of the dairy industry. Therefore, the current review aimed to summarize the various extraction methods and potential application of buttermilk and cheese whey in production of different products, i.e., microencapsulation matrix, beverages, baked products, microorganisms’ cultivation, edible films, exopolysaccharides, organic acids, and essential fatty acids. These wasted components can be extracted from the dairy products by utilizing various extraction methods such as conventional homogenization, ultra-high-pressure homogenization, ultrafiltration, reverse osmosis, and nanofiltration. In microencapsulation technology, these have been used to encapsulate various essential oils, probiotics and several bioactive substances. Whey and buttermilk-based beverages have also been prepared to accentuate their application in the beverage industry. Whey and buttermilk-based microbial fermented products have a significant role in value-added food production. Edible coatings prepared from whey protein concentrate are more accessible, environmentally friendly, nontoxic, and low cost. In addition, several bioactive substances such as exopolysaccharides, bioactive peptides, essential fatty acids, and organic acids have been extracted from the whey and buttermilk. Moreover, these have the potential to improve the physicochemical, organoleptic, and rheological properties (i.e. water absorption, gelatinization temperature, dough development time) of baked goods in the bakery industry. In conclusion, utilization of dairy waste materials in various products can be proved beneficial in introducing various dairy-based healthy products, reduction of environmental pollution and economic growth of the country.

ABSTRACTThe Juglans regia root aqueous extract (JRRAE) phytochemical variability and the investigation of their antimicrobial, antibiofilm, insecticidal, and anti-leishmanial properties were studied. As a result, the JRRAE chemical profile revealed the presence of biomolecules using UV, HPLC, and FT-IR analysis. The investigations showed marked antibacterial activities, highlighted inhibited biofilm formation, induced lethality Leishmania amazonensis promastigotes (50%), and possess an insecticidal activity at 100 µg/ml. A molecular docking study was performed against S. aureus gyrase, S. aureus tyrosyl-tRNA synthetase, human peroxiredoxin 5, cyclooxygenase-2, and trypanothione reductase and confirmed that the activities are mainly due to coumarin, epicatechin, juglone, epicatechin, and epicatechin presence, respectively. The stability of these complexes is essentially related to the strong hydrogen bonds formed between the most active compounds and the binding site amino acids. The identified compounds were found to pass the absorption, distribution, metabolism, and excretion property as well as five Lipinski’s rules with good drug-likeness and pharmacokinetic behavior.

ABSTRACTThe production of meat using animal stem cell-derived muscle tissue might conceivably do away with the need to sacrifice animals. The creation of “cultured,” “synthetic,” or “in vitro” meat has the potential to produce meat with distinct qualities more quickly and efficiently than normal meat. Although the process of growing muscle tissues in culture from stem cells has been known for a very long time, it has not yet been perfected for the production of cultured meat products for sale. Conditions for applying the technology, which is currently in its infancy, include a phenomenally high level of consumer acceptability and the development of commercially feasible large-scale production techniques. If the meat produced in vitro has physical traits that are identical to those of traditional meat in terms of color, flavor, aroma, consistency, and deliciousness, then it might be realistically viable. Higher the viability of meat production in vitro, the issues including searching for a good stem cell source and talking about the challenges faced throughout the expansion of cultured meat must be resolved. This review highlights the benefits and advancement of cultured meat, highlights its connection problems, and offers prospective solutions for production-related problems.

ABSTRACTHigh-performance liquid chromatography (HPLC) fingerprinting is a reliable quality control method for traditional Chinese medicine (TCM). As a research method combining fingerprint and pharmacodynamics of TCM, the TCM spectral effect relationship is widely used in the quality control of TCM and its preparations, which can better reflect the intrinsic quality of TCM and is of great significance for the research on the material basis of TCM efficacy. In this study, an HPLC fingerprint of the extracts from the aerial part of Paeonia lactiflora Pall (APPE) was first established. Then, the HPLC fingerprint of APPE was evaluated by stoichiometry analysis methods such as similarity analysis, hierarchical clustering analysis, and principal component analysis. At the same time, the spectral effect relationship between the HPLC pattern and the total antioxidant capacity of APPE was analyzed by Partial Least Squares Regression (PLSR). The results showed that the similarity correlation coefficient of the 12 batches was ≥0.994, and the total antioxidant capacity was stable. In addition, PLSR analysis showed that 13 chemical components were closely related to the antioxidant activity of APPE.

ABSTRACTWild edible fruits are found globally and play multifarious functions. The present study was undertaken to study the antioxidants and anti-cancerous potential of six wild edible fruits from Mizoram viz. Garcinia lanceifolia, Embelia subcoriacea, Elaeocarpus tectorius, Elaeagnus caudata, Cissus obovata and Averrhoa carambola. The fruits were identified through ITS1 and ITS2 partial genes and the sequences were submitted to GenBank depository and NCBI databases. Physical and physico-chemical characteristics were assessed for their importance. The phytochemical content of the fruits was analyzed qualitatively and shown the presence of saponin, flavonoids, tannin, cardiac glycosides, alkaloids and terpenoids. The extracts were then subjected to quantification of secondary metabolites, such as gallic acid, rutin and quercetin. Further, secondary metabolites, such as gallic acid, rutin, quercetin, hesperidin and naringin were quantified by the HPLC method, which showed significantly high quantity from the extracts. The free radical scavenging activity performed using DPPH and ABTS cations revealed that the extracts possess high potency for scavenging properties, with IC50 ranging from 10.37 to 567.8 µg ml−1. The cytotoxicity of the extracts assessed against A549 cancer cell line showed potency, with IC50 value ranging from 18.2 to 203.2 µg ml−1. Therefore, the present study revealed that wild edible fruits could be a good resource for ethno-medicine as well as income generation for the local people of Mizoram, north-east India.

ABSTRACTAtemoya (Annona squamosa x A. cherimola hybrid) is a typical climacteric fruit that has a high respiration rate after harvest, short storage life, and is highly susceptible to fruit cracking and rot. Therefore, this study was intended to apply D-limonene nanoemulsion coating on fruit to prolong the storage life, reduce spoilage, and facilitate the expansion of the market. Green mature atemoya fruit coated with different concentrations of D-limonene nanoemulsion (0.25%, 0.5%, 1.0%, 1.5%, and control) was stored in a 14°C refrigerator for relevant analysis and investigation. The results showed that the use of 0.25% D-limonene nanoemulsion inhibited the browning on the fruit surface, and reduced physiological metabolisms. The browning phenomenon on the fruit surface increased as the D-limonene concentration ratio increases. Since the high concentration caused damage to the peel cells, 0.25% D-limonene was chosen as optimum for atemoya coating. The fruit of atemoya maintained green peel color (L × 28.6, a × 6.63, b × 12.3) after storage at 14°C for 21 days with 0.25% D-limonene nanoemulsion coating. At the same time, after 0.2% D-limonene nanoemulsion coating, the weight loss rate was about % less than that of the control group (0.25% treatment was 11.3%; control was 14.2%) and high pectin content (0.25% treatment was 16.9 mg AGA g−1AIS−1; control was 9.89 mg AGA g−1AIS−1). Coating of D-limonene nanoemulsion can reduce the physiological response of atemoya fruits after harvesting, prolong the storage time, and increase the feasibility of their export. From the experimental results, D-limonene showed the potential to be widely used in fruit preservation agents in the future.

ABSTRACTOat (Avena sativa) is a cereal crop rich in dietary fibers, which are generally considered beneficial for human health. The objective of this work was to investigate the in vitro starch digestibility-reducing effect of the flour of a high arabinoxylan (AX) content (6.1%) oat line obtained from a random mutagenized oat population, compared to the original variety as a reference. The effect of the oat flours was tested on gelatinized potato starch as a dietary starch model, using a digestion dialysis method to calculate the predicted Glycaemic Index (pGI). The high AX flour reduced the potato starch pGI to larger extent than the flour from the original line. The pGI-lowering effect of the AX in the mutant line was confirmed by its attenuation following pre-treatment of the flour with xylanase. The larger pGI-lowering effect of the high AX oat line suggested this type of mutant as a potential functional food/ingredient for better management of postprandial glycemic responses.

ABSTRACTSignificant levels of flavonoids with antioxidant properties can be found in citrus species. Flavonoids are a class of plant chemical known for a wide range of pharmacological activities. Notable among these flavonoids is Hesperidin. It has quite a number of biological properties, like anti-inflammatory and antioxidant properties. Numerous studies have examined the biological impacts of hesperidin and its underlying mechanisms throughout the last few decades. Hesperidin’s antioxidant properties have led to a thorough evaluation of this phytochemical’s cardioprotective and anti-cancer properties. To assess the underlying neuropharmacological processes of hesperidin, numerous cellular and animal models have been created. Additionally, its neuroprotective activity has been validated by clinical data. Hesperidin reduces neuroinflammatory and apoptotic pathways to exert its neuroprotective effects. In preclinical models for disorders of the central nervous system, hesperidin function has been investigated. Hesperidin has been shown to enhance memory and cognition while successfully treating depression. Although the biological activities of hesperidin in neurodegenerative diseases have been evaluated, more investigation into its underlying mechanisms is required to understand its function in a number of central nervous system disorders, including autoimmune demyelinating disease and neurodegenerative diseases. Thus, this study focuses on the potential role of hesperidin in several models of central nervous system neuroinflammation, such as experimental autoimmune encephalomyelitis, and on the potential role of hesperidin in various neurodegenerative diseases, with a focus on its antioxidant, anti-apoptotic, and anti-inflammatory properties. Information about the usage of hesperidin as a nutraceutical to prevent certain CNS illnesses based on recent research is provided.